Cas no 131674-40-3 (1-(2-methoxypyridin-3-yl)ethan-1-one)
1-(2-Methoxypyridin-3-yl)ethan-1-one is a versatile organic compound featuring a pyridine core substituted with a methoxy group at the 2-position and an acetyl group at the 3-position. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The methoxy and acetyl functional groups enhance its utility in cross-coupling reactions, nucleophilic substitutions, and other transformations. Its well-defined molecular framework ensures consistent performance in complex synthetic pathways. The compound is typically supplied with high purity, making it reliable for research and industrial applications requiring precise chemical building blocks. Proper handling and storage under inert conditions are recommended to maintain stability.
131674-40-3 structure
Product Name:1-(2-methoxypyridin-3-yl)ethan-1-one
CAS No:131674-40-3
MF:C8H9NO2
MW:151.162562131882
MDL:MFCD11847670
CID:137849
Update Time:2025-05-22
1-(2-methoxypyridin-3-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-ACETYL-2-METHOXYPYRIDINE
- 1-(2-Methoxypyridin-3-yl)ethanone
- 1-(2-methoxy-3-pyridinyl)Ethanone
- Ethanone,1-(2-methoxy-3-pyridinyl)-
- 1-(2-Methoxypyridin-3-yl)
- 1-(2-Methoxy-3-pyridyl)ethanone
- Ethanone, 1-(2-methoxy-3-pyridinyl)- (9CI)
- 1-(2-METHOXYPYRIDIN-3-YL)ETHAN-1-ONE
- JOYKURWXKUIHDB-UHFFFAOYSA-N
- 5873AA
- CM10529
- AB64711
- SY038106
- AK110016
- AB0097749
- ST2403114
- ETHANONE, 1-(2-METHOXY-3-PYRIDINYL)-
- J-5
- 1-(2-methoxypyridin-3-yl)ethan-1-one
-
- MDL： MFCD11847670
- Inchi： 1S/C8H9NO2/c1-6(10)7-4-3-5-9-8(7)11-2/h3-5H,1-2H3
- InChI Key： JOYKURWXKUIHDB-UHFFFAOYSA-N
- SMILES： O(C)C1C(C(C)=O)=CC=CN=1
Computed Properties
- Exact Mass: 151.06300
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 147
- Topological Polar Surface Area: 39.2
Experimental Properties
- Density: 1.093±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 62 ºC (9 Torr)
- Flash Point: 99.0±21.8 ºC,
- Solubility: Slightly soluble (10 g/l) (25 º C),
- PSA: 39.19000
- LogP: 1.29280
1-(2-methoxypyridin-3-yl)ethan-1-one Security Information
- Hazard Statement： H302-H315-H319-H335
- Storage Condition：Sealed in dry,Room Temperature
1-(2-methoxypyridin-3-yl)ethan-1-one Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(2-methoxypyridin-3-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM174316-1g |
1-(2-Methoxypyridin-3-yl)ethanone |
131674-40-3 | 98% | 1g |
$153 | 2021-08-05 | |
| Chemenu | CM174316-5g |
1-(2-Methoxypyridin-3-yl)ethanone |
131674-40-3 | 98% | 5g |
$491 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QB668-200mg |
1-(2-methoxypyridin-3-yl)ethan-1-one |
131674-40-3 | 98% | 200mg |
72.0CNY | 2021-08-04 | |
| TRC | M335088-50mg |
1-(2-Methoxypyridin-3-yl)ethanone |
131674-40-3 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M335088-100mg |
1-(2-Methoxypyridin-3-yl)ethanone |
131674-40-3 | 100mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M335088-500mg |
1-(2-Methoxypyridin-3-yl)ethanone |
131674-40-3 | 500mg |
$ 295.00 | 2022-06-03 | ||
| Chemenu | CM174316-5g |
1-(2-Methoxypyridin-3-yl)ethanone |
131674-40-3 | 98% | 5g |
$138 | 2022-06-13 | |
| Apollo Scientific | OR302200-250mg |
1-(2-Methoxypyridin-3-yl)ethanone |
131674-40-3 | 98% | 250mg |
£15.00 | 2025-03-21 | |
| Apollo Scientific | OR302200-1g |
1-(2-Methoxypyridin-3-yl)ethanone |
131674-40-3 | 98% | 1g |
£15.00 | 2025-02-19 | |
| Apollo Scientific | OR302200-5g |
1-(2-Methoxypyridin-3-yl)ethanone |
131674-40-3 | 98% | 5g |
£55.00 | 2025-02-19 |
1-(2-methoxypyridin-3-yl)ethan-1-one Related Literature
-
1. Improved synthesis of 2,3-disubstituted pyridines by metallation of 2-chloropyridine: a convenient route to fused polyheterocyclesFran?ois Trécourt,Francis Marsais,Timur Güng?r,Guy Quéguiner J. Chem. Soc. Perkin Trans. 1 1990 2409
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